(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: N'-methyl-N'-[1-(1-methylcyclopropyl)ethyl]ethane-1,2-diamine
• InChI: InChI=1S/C9H20N2/c1-8(9(2)4-5-9)11(3)7-6-10/h8H,4-7,10H2,1-3H3
• InChI Key: XLIAXQSVQCCMQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1(CC1)C)N(C)CCN

Description

(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine is a synthetic amine derivative of interest in chemical and pharmacological research. Its structure, featuring a 2-aminoethyl backbone and a sterically unique [1-(1-methylcyclopropyl)ethyl] group, suggests potential as a versatile building block or intermediate in organic synthesis . Compounds with 2-aminoethyl functional groups are often investigated for their activity in neurological research; for instance, similar structures have been explored as ligands or modulators for neurotransmitter receptors, providing a foundation for probe development and structure-activity relationship (SAR) studies . This product is provided for research purposes only and is not intended for diagnostic or therapeutic applications. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine typically involves the reaction of 1-(1-methylcyclopropyl)ethylamine with methylamine and ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a transition metal complex, to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine may involve a continuous flow process to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amine groups in the compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) are often used in hydrogenation reactions.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amines.

Scientific Research Applications

(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in the development of new drugs.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine exerts its effects involves interactions with specific molecular targets. The amine groups in the compound can form hydrogen bonds and other interactions with enzymes and receptors, influencing various biochemical pathways. The cyclopropyl group may also contribute to the compound’s unique properties by affecting its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Methyl(2-methylpropyl)amine (CAS: 625-43-4)

Molecular Formula : C₅H₁₃N
Molecular Weight : 87.17 g/mol .

Structural Differences:

• Branched alkyl chain: Lacks the cyclopropane and aminoethyl groups present in the target compound.
• Reactivity : Simpler structure likely results in lower steric hindrance and higher volatility (e.g., lower boiling point).

Functional Comparison:

• Synthesis : Prepared via straightforward alkylation of methylamine, whereas the target compound likely requires cyclopropanation steps.
• Safety: Classified as a skin/eye irritant .

Pharmacological Relevance:

• No direct pharmacological data available. However, simpler amines like this are often used as intermediates rather than bioactive agents.

1-(2-Methylphenyl)ethylamine (CAS: 1019579-25-9)

Molecular Formula : C₁₃H₂₁N
Molecular Weight : 191.32 g/mol .

Structural Differences:

• Aromatic substitution : Contains a 2-methylphenyl group, introducing aromatic π-electrons absent in the cyclopropane-containing target compound.
• Bulkier structure : Higher molecular weight and steric bulk due to the phenyl group.

Functional Comparison:

• Applications : Aromatic amines are common in drug design (e.g., antidepressants). The target compound’s cyclopropane could improve metabolic stability compared to aromatic systems prone to oxidation .

Piperazine Derivatives (e.g., 1-[2-thiazol-4-yl-(2-aminoethyl)]-4-n-propylpiperazine)

Structural Differences :

• Heterocyclic Core : Piperazine rings (six-membered, two nitrogen atoms) contrast with the acyclic amine backbone of the target compound.
• Thiazole Substituents : Introduce heteroaromaticity and hydrogen-bonding capacity, absent in the target compound .

Functional Comparison:

• Pharmacological Activity: Piperazine derivatives in exhibit H₃-receptor antagonism (pA₂ up to 8.27), with potency influenced by alkyl chain length and substituent position (thiazol-4-yl vs. thiazol-5-yl) .
• Synthetic Complexity : Piperazine derivatives require multi-step synthesis involving heterocycle formation, while the target compound’s synthesis likely focuses on cyclopropane integration.

Methanethiosulfonate Derivatives (e.g., MTSEA)

Example: [2-Aminoethyl] methanethiosulfonate (MTSEA) Molecular Formula: C₃H₈N₂O₂S₂ Molecular Weight: 184.24 g/mol .

Structural Differences:

• Thiosulfonate Group : MTSEA includes a reactive -S-SO₂- moiety for covalent modification of cysteine residues, absent in the target compound.

Functional Comparison:

• Reactivity: MTSEA reacts selectively with thiols, whereas the target compound’s amino groups may participate in nucleophilic reactions (e.g., Schiff base formation).
• Applications : MTSEA is used in protein labeling; the target compound’s cyclopropane could make it a candidate for metabolic studies or strain-promoted reactions.

Critical Analysis of Missing Data

• Pharmacological Activity: No studies on the target compound’s receptor binding or metabolic stability were identified.
• Safety Profile : Hazard classification and toxicological data for the target compound remain undocumented .

Biological Activity

The compound (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine, a derivative of bis(2-aminoethyl)amine, has garnered attention in recent years due to its potential biological activities, particularly in the realm of cancer research and anti-inflammatory properties. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting data tables and relevant case studies.

Chemical Structure and Properties

(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine can be characterized by its unique structure, which includes an amino group and a cyclopropyl moiety. The presence of these functional groups is believed to contribute to its biological activity.

Cytotoxicity and Anticancer Activity

Recent studies have evaluated the cytotoxic effects of various derivatives of bis(2-aminoethyl)amine, including the compound . The following table summarizes the IC50 values for several derivatives against different cancer cell lines:

Compound	Cell Line	IC50 (µM)
(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine	A549 (Lung Carcinoma)	15.74 ± 1.7
Phenethyl Derivative	CaCo-2 (Colorectal Adenocarcinoma)	13.95 ± 2.5
4-Bromophenyl Derivative	HTB-140 (Melanoma)	14.50 ± 2.3

The compound exhibited moderate antiproliferative potency across the tested cell lines, with A549 cells showing the highest sensitivity to treatment .

The mechanism through which (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine exerts its cytotoxic effects appears to involve the induction of apoptosis in cancer cells. Flow cytometry analyses indicated that treatment with this compound significantly increased early and late apoptosis rates in A549 cells compared to control groups .

Anti-Inflammatory Activity

In addition to its anticancer properties, the compound has been investigated for its anti-inflammatory effects, particularly regarding interleukin-6 (IL-6) secretion. The following results were observed:

Compound	Cell Line	IL-6 Inhibition Factor
(2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine	A549	10-fold reduction
4-Chlorophenyl Derivative	CaCo-2	1.7-fold reduction

The most significant inhibition of IL-6 release was noted with the (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine derivative, suggesting its potential utility in inflammatory conditions .

Case Studies

Several case studies have highlighted the efficacy of this compound in preclinical models:

• Study on Lung Cancer : A study involving A549 lung carcinoma cells demonstrated that treatment with (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine resulted in a marked decrease in cell viability and induction of apoptosis, supporting its potential as an anticancer agent .
• Inflammation Model : In an animal model of inflammation, administration of the compound led to a significant reduction in inflammatory markers, indicating its role as a potential therapeutic agent for inflammatory diseases .

Q & A

Basic: What are the recommended synthetic routes for (2-Aminoethyl)(methyl)[1-(1-methylcyclopropyl)ethyl]amine, and how can purity be optimized?

Methodological Answer:
Synthesis typically involves multi-step nucleophilic substitutions or reductive amination. For cyclopropyl-containing amines, a common approach is reacting cyclopropane derivatives (e.g., 1-(1-methylcyclopropyl)ethyl halides) with primary or secondary amines under controlled pH (8–10) to favor alkylation . Purification is achieved via column chromatography (silica gel, eluent: dichloromethane/methanol gradients) or recrystallization from ethanol/water mixtures. Purity (>95%) is confirmed by HPLC (C18 column, UV detection at 254 nm) and NMR (e.g., ¹H NMR for verifying methylcyclopropyl and aminoethyl motifs) .

Advanced: How does substituent position on heterocyclic rings (e.g., thiazol-4-yl vs. thiazol-5-yl) influence antagonistic activity in related amines?

Methodological Answer:
Substituent position significantly impacts receptor binding. For example, thiazol-5-yl derivatives exhibit higher H3-receptor antagonism (pA₂ = 8.27) than thiazol-4-yl analogs (pA₂ = 5.65–6.23) due to improved steric alignment with hydrophobic receptor pockets . Advanced SAR studies involve synthesizing positional isomers and testing in vitro (e.g., guinea pig ileum assays). Contradictions arise when alkyl chain elongation enhances potency in one isomer but reduces it in another, necessitating molecular docking simulations to resolve .

Basic: What spectroscopic techniques confirm the structural integrity of this compound?

Methodological Answer:

• ¹H/¹³C NMR : Identifies cyclopropyl protons (δ 0.5–1.2 ppm) and methylamino groups (δ 2.2–2.8 ppm).
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ peak at m/z 183.2 for C₉H₁₈N₂).
• FT-IR : Confirms N-H stretches (~3300 cm⁻¹) and cyclopropyl C-C vibrations (~1000 cm⁻¹) .

Advanced: What validated computational models predict biological targets for similar amines?

Methodological Answer:
Molecular docking (AutoDock Vina) and pharmacophore mapping (LigandScout) are used to predict interactions with histamine receptors or enzymes. For example, fluorescence-tagged analogs (e.g., DNSH-dienH ligands) enable validation via competitive binding assays in neuronal cells . QSAR models trained on pA₂ values from thiazole derivatives (R² > 0.85) guide lead optimization .

Basic: What are known biological targets of structurally similar amines, and how are these assays conducted?

Methodological Answer:

• H3 Receptors : In vitro antagonism tested via cAMP inhibition in HEK-293 cells transfected with human H3 receptors .
• Enzyme Inhibition : Assayed via fluorometric kits (e.g., MAO-B inhibition monitored at λₑₓ 360 nm/λₑₘ 450 nm) .
• CYP450 Interactions : Liver microsome assays with LC-MS/MS metabolite profiling .

Advanced: How can contradictory SAR data (e.g., alkyl chain effects) be resolved systematically?

Methodological Answer:
Contradictions (e.g., chain elongation increasing potency in thiazol-4-yl derivatives but decreasing it in thiazol-5-yl analogs) require:

Combinatorial Libraries : Synthesizing 10–15 analogs with incremental chain lengths.

Meta-Analysis : Pooling data from multiple studies (e.g., pA₂ values) to identify trends.

Free-Energy Perturbation (FEP) : Computational modeling of ligand-receptor binding entropy .

Basic: What stability considerations are critical for storing this compound?

Methodological Answer:
Store at –20°C under nitrogen to prevent oxidation. Avoid exposure to strong acids/bases (risk of cyclopropane ring opening) or UV light (degradation of amine groups). Stability is monitored via accelerated aging tests (40°C/75% RH for 4 weeks) with HPLC purity checks .

Advanced: What strategies improve solubility without compromising bioactivity?

Methodological Answer:

• Sulfonamide/Ethanesulfonyl Modifications : Introducing polar groups (e.g., ethanesulfonyl in piperidine derivatives) increases aqueous solubility (logP reduction from 2.1 to 0.8) while maintaining receptor affinity .
• Prodrug Approaches : Phosphate ester derivatization of secondary amines enhances solubility (e.g., 10-fold increase in PBS) with enzymatic reactivation in target tissues .